Cas no 220389-15-1 (4-Cyano-2-fluorobenzoic Acid Ethyl Ester)

• Product Name: 4-Cyano-2-fluorobenzoic Acid Ethyl Ester
• CAS No: 220389-15-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 243929
• PubChem ID: 11492086
• Update Time: 2025-11-02

4-Cyano-2-fluorobenzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-cyano-2-fluoro-, ethyl ester
• Benzoic acid, 4-cyano-2-fluoro-, ethyl ester (9CI)
• Ethyl 4-cyano-2-fluorobenzoate
• Benzoic acid, 4-cyano-2-fluoro-, ethyl ester
• SCHEMBL4178450
• F78408
• 4-Cyano-2-fluoro-benzoic acid ethyl ester
• AKOS006294667
• 220389-15-1
• MFCD04343738
• ZAAOWPGLLZUDHX-UHFFFAOYSA-N
• CS-0361562
• 4-Cyano-2-fluorobenzoic Acid Ethyl Ester

• Inchi： 1S/C10H8FNO2/c1-2-14-10(13)8-4-3-7(6-12)5-9(8)11/h3-5H,2H2,1H3
• InChI Key： ZAAOWPGLLZUDHX-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 193.05394
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Additional information on 4-Cyano-2-fluorobenzoic Acid Ethyl Ester

4-Cyano-2-fluorobenzoic Acid Ethyl Ester (CAS 220389-15-1): A Versatile Intermediate for Pharmaceutical and Material Science Applications

The 4-Cyano-2-fluorobenzoic Acid Ethyl Ester (CAS 220389-15-1) is a highly valuable fluorinated aromatic ester that has gained significant attention in recent years due to its unique chemical properties and broad applications. As a cyano-fluorobenzoate derivative, this compound serves as a crucial building block in organic synthesis, particularly in the pharmaceutical and material science industries. The presence of both cyano (-CN) and fluoro (-F) functional groups on the aromatic ring makes this ester particularly interesting for researchers developing new drug candidates and advanced materials.

With the growing demand for fluorinated pharmaceutical intermediates in drug discovery, 4-Cyano-2-fluorobenzoic Acid Ethyl Ester has emerged as a key compound in the synthesis of various biologically active molecules. The pharmaceutical industry's increasing focus on fluorine-containing drugs (which account for about 20-25% of all pharmaceuticals) has driven research into versatile intermediates like this ester. Its molecular structure, featuring both electron-withdrawing groups (cyano and fluoro), makes it particularly valuable for creating compounds with enhanced metabolic stability and bioavailability.

The synthesis of 4-Cyano-2-fluorobenzoic Acid Ethyl Ester typically involves multi-step organic reactions starting from commercially available fluorobenzoic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems and solvent-free conditions to improve the sustainability of production processes. These advancements align with current industry trends toward environmentally friendly chemical synthesis, a topic of significant interest in both academic and industrial research communities.

In material science applications, 4-Cyano-2-fluorobenzoic Acid Ethyl Ester serves as a precursor for various high-performance polymers and liquid crystal materials. The combination of fluorine and cyano groups in the molecule contributes to unique electronic properties that are valuable in developing advanced materials with specific optical and electronic characteristics. Recent studies have explored its potential in creating organic semiconductors for flexible electronics, a rapidly growing field driven by the demand for wearable technology and next-generation displays.

The compound's physical and chemical properties make it particularly interesting for researchers. 4-Cyano-2-fluorobenzoic Acid Ethyl Ester typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. Its melting point, boiling point, and other physicochemical parameters are carefully documented in technical data sheets, providing essential information for process development and scale-up activities. These characteristics are frequently searched by chemists and formulators working with this intermediate.

Quality control of 4-Cyano-2-fluorobenzoic Acid Ethyl Ester is crucial for its various applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure high purity levels (>98% typically required for pharmaceutical applications). The compound's stability under different storage conditions is another important consideration, with recommendations generally including storage in cool, dry places away from direct sunlight to maintain optimal quality over time.

Market trends indicate growing demand for specialty fluorinated compounds like 4-Cyano-2-fluorobenzoic Acid Ethyl Ester. The global market for fluorochemicals continues to expand, driven by increasing applications in pharmaceuticals, agrochemicals, and advanced materials. Manufacturers are responding to this demand by optimizing production processes and ensuring reliable supply chains, while also addressing regulatory requirements and safety considerations in different global markets.

Recent scientific literature highlights several innovative applications of 4-Cyano-2-fluorobenzoic Acid Ethyl Ester derivatives. In medicinal chemistry, researchers have utilized this intermediate in the synthesis of potential kinase inhibitors and other targeted therapies. The compound's versatility also extends to materials science, where it has been incorporated into novel polymer systems with enhanced thermal stability and dielectric properties. These developments align with current research priorities in both healthcare and sustainable materials.

For researchers considering working with 4-Cyano-2-fluorobenzoic Acid Ethyl Ester, several practical considerations should be noted. The compound requires standard laboratory safety precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under normal handling conditions, good laboratory practices should always be followed. Technical guidance on handling, storage, and disposal is typically provided by manufacturers and should be carefully reviewed before use.

The future outlook for 4-Cyano-2-fluorobenzoic Acid Ethyl Ester appears promising, with ongoing research exploring new applications and synthetic methodologies. As the pharmaceutical industry continues to develop more sophisticated drug candidates and material scientists design novel functional materials, the demand for specialized intermediates like this fluorinated ester is expected to grow. Continuous improvements in synthetic efficiency and sustainability will likely further enhance its commercial importance in the coming years.

In conclusion, 4-Cyano-2-fluorobenzoic Acid Ethyl Ester (CAS 220389-15-1) represents a valuable chemical building block with diverse applications across multiple industries. Its unique combination of functional groups, synthetic versatility, and relevance to current research trends make it an important compound in modern chemistry. As scientific understanding and technological capabilities advance, we can anticipate even more innovative uses for this interesting fluorinated aromatic ester in both pharmaceutical development and advanced material design.